Cas no 76802-60-3 (1-fluoro-4-(trans-4-propylcyclohexyl)-Benzene)

1-fluoro-4-(trans-4-propylcyclohexyl)-Benzene structure
76802-60-3 structure
Product Name:1-fluoro-4-(trans-4-propylcyclohexyl)-Benzene
CAS No:76802-60-3
MF:C15H21F
MW:220.325648069382
CID:1005733
PubChem ID:13650937
Update Time:2025-04-20

1-fluoro-4-(trans-4-propylcyclohexyl)-Benzene Chemical and Physical Properties

Names and Identifiers

    • 1-fluoro-4-(trans-4-propylcyclohexyl)-Benzene
    • SCHEMBL4802367
    • SCHEMBL4802377
    • DTXSID901258287
    • 1-Fluoro-4-(trans-4-propylcyclohexyl)benzene
    • 76802-60-3
    • 1-fluoro-4-(4-propylcyclohexyl)benzene
    • Inchi: 1S/C15H21F/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(16)11-9-14/h8-13H,2-7H2,1H3
    • InChI Key: GXMLXDAPXSEBBT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

  • Exact Mass: 220.162728832g/mol
  • Monoisotopic Mass: 220.162728832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 0Ų
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